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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic principles

governing the behavior of phenol-water binary mixtures. The complex interplay of

intermolecular forces, temperature, and composition leads to a fascinating and industrially

relevant phase behavior, characterized by partial miscibility and the presence of an upper

critical solution temperature (UCST). Understanding these thermodynamic properties is crucial

for applications in drug formulation, solvent extraction, and chemical synthesis.

Phase Behavior of Phenol-Water Mixtures
Phenol and water are partially miscible, meaning they do not mix in all proportions at all

temperatures.[1] At a given temperature below the critical solution temperature, the system can

exist as a single homogeneous phase or separate into two immiscible liquid phases in

equilibrium.[2] The composition of these two phases, one rich in phenol and the other rich in

water, is fixed at a given temperature.[1]

The mutual solubility of phenol and water increases with temperature.[1] This behavior is a

consequence of the positive enthalpy of solution, indicating that the system absorbs heat upon

mixing, which favors dissolution at higher temperatures in accordance with Le Châtelier's

Principle.[1]

Upper Critical Solution Temperature (UCST)
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A key feature of the phenol-water system is the presence of an Upper Critical Solution

Temperature (UCST), also known as the consolute temperature.[1][2] This is the temperature

above which phenol and water are completely miscible in all proportions, forming a single

homogeneous phase.[1][2] For the phenol-water system, the UCST is approximately 66.8 °C

(339.95 K).[2] At temperatures above the UCST, the two components are fully miscible,

regardless of the overall composition.

The region inside the binodal curve on a temperature-composition phase diagram represents

the two-phase region where the phenol-rich and water-rich layers coexist in equilibrium.[3] The

area outside the curve represents the single-phase homogeneous solution.[3]

Quantitative Thermodynamic Data
The following tables summarize the key quantitative data for the phenol-water binary mixture,

compiled from various experimental studies.

Mutual Solubility of Phenol and Water
The mutual solubility of phenol and water changes with temperature. Below the UCST, two

conjugate solutions exist in equilibrium.

Temperature (°C)
Phenol in Water-rich Phase
(wt%)

Water in Phenol-rich Phase
(wt%)

50 11 37

60 17 45

65 25 55

66.8 34 34

Note: The data presented here is a compilation from multiple sources and may show slight

variations. The values at 50°C are frequently cited, with the phenol-in-water phase containing

11% phenol and the water-in-phenol phase containing 63% phenol (which corresponds to 37%

water).[1]

Critical Solution Temperature Data
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Parameter Value

Upper Critical Solution Temperature (UCST) 66.8 °C

Critical Composition (Phenol) ~34 wt%

Thermodynamic Principles of Mixing
The spontaneity of mixing for two components is governed by the Gibbs free energy of mixing

(ΔG_mix), which is a function of the enthalpy of mixing (ΔH_mix) and the entropy of mixing

(ΔS_mix), as described by the equation:

ΔG_mix = ΔH_mix - TΔS_mix

Enthalpy of Mixing (ΔH_mix)
The enthalpy of mixing represents the heat absorbed or released during the formation of a

solution at constant pressure. For the phenol-water system, the mixing process is generally

endothermic (ΔH_mix > 0). This is because the energy required to break the strong hydrogen

bonds between water molecules and between phenol molecules is greater than the energy

released from the formation of new hydrogen bonds between phenol and water molecules. The

endothermic nature of the mixing process is a key reason for the partial miscibility of the

system at lower temperatures.

Entropy of Mixing (ΔS_mix)
The entropy of mixing is a measure of the increase in randomness or disorder when two

components are mixed. The entropy of mixing for an ideal solution is always positive (ΔS_mix >

0), as the mixed state is more probable than the unmixed state. This positive entropy change is

the primary driving force for the mixing of phenol and water.

The interplay between the positive (unfavorable) enthalpy of mixing and the positive (favorable)

entropy of mixing determines the sign of the Gibbs free energy of mixing and thus the

spontaneity of the process. At low temperatures, the unfavorable enthalpy term dominates,

leading to phase separation. As the temperature increases, the TΔS_mix term becomes more

significant, eventually overcoming the positive ΔH_mix, leading to a negative ΔG_mix and

complete miscibility above the UCST.
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Experimental Protocols
The determination of the phase diagram for the phenol-water system is a common experiment

in physical chemistry. The most frequently used method is the cloud point method.

Cloud Point Method for Phase Diagram Determination
Objective: To determine the temperatures at which mixtures of phenol and water of varying

compositions become homogeneous upon heating and heterogeneous upon cooling, thereby

constructing the phase diagram and identifying the UCST.

Materials:

Phenol (solid)

Distilled water

A series of sealable test tubes or vials

A controlled temperature water bath with a stirrer

A calibrated thermometer with a precision of ±0.1 °C

Pipettes and burettes for accurate volume/mass measurements

Analytical balance

Procedure:

Sample Preparation:

Prepare a series of phenol-water mixtures with varying weight percentages of phenol (e.g.,

5%, 10%, 20%, 30%, 40%, 50%, 60%, 70%, 80% by weight).

Accurately weigh the required amounts of phenol and water directly into the test tubes.

Due to the corrosive nature of phenol, appropriate safety precautions, including the use of

gloves and safety goggles, are essential.

Seal the test tubes to prevent changes in composition due to evaporation.
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Heating and Observation:

Place the test tube containing a mixture of a specific composition into the water bath.

Begin heating the water bath slowly and steadily, while continuously stirring both the water

bath and the mixture within the test tube to ensure uniform temperature distribution.

Observe the mixture carefully. Initially, it will appear cloudy or turbid due to the presence of

two immiscible phases.

Record the temperature at which the turbidity just disappears, and the solution becomes a

single, clear, homogeneous phase. This is the miscibility temperature for that specific

composition upon heating.

Cooling and Observation:

Remove the test tube from the water bath and allow it to cool slowly while continuing to stir

the mixture.

Observe the mixture for the reappearance of turbidity, which indicates phase separation.

Record the temperature at which the first sign of cloudiness appears. This is the miscibility

temperature upon cooling.

Data Analysis:

For each composition, calculate the average of the two miscibility temperatures obtained

during heating and cooling.

Plot a graph of the average miscibility temperature (y-axis) versus the weight percentage

of phenol (x-axis).

The resulting curve is the binodal or phase coexistence curve.

Determination of UCST:

The maximum point on the plotted curve corresponds to the Upper Critical Solution

Temperature (UCST) and the critical composition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate the key concepts and workflows discussed in this guide.

Temperature-Composition Phase Diagram of Phenol-Water System

Homogeneous Solution (One Phase) Heterogeneous Mixture (Two Phases)
Upper Critical Solution
Temperature (UCST)

~66.8 °C

Critical Composition
~34 wt% Phenol

One Phase Region Two Phase Region

Click to download full resolution via product page

Caption: Temperature-composition phase diagram of the phenol-water system.
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Experimental Workflow for Cloud Point Determination

Sample Preparation

Measurement

Data Analysis

Weigh Phenol and Water

Prepare Mixtures of Varying Compositions

Seal Test Tubes

Heat Mixture Slowly with Stirring

Record Temperature of Turbidity Disappearance

Cool Mixture Slowly with Stirring

Record Temperature of Turbidity Reappearance

Calculate Average Miscibility Temperature

Plot Temperature vs. Composition

Determine UCST and Critical Composition

Click to download full resolution via product page

Caption: Flowchart of the cloud point method for determining the phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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